Cas no 87974-54-7 (Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-)

Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)- structure
87974-54-7 structure
Product Name:Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-
CAS No:87974-54-7
MF:C13H10N2O4
MW:258.229503154755
CID:649837
PubChem ID:137072647
Update Time:2025-04-19

Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-hydroxy-5-nitrophenyl)phenyl-, oxime, (E)-
    • 6-[(hydroxyamino)-phenylmethylidene]-4-nitrocyclohexa-2,4-dien-1-one
    • DTXSID20831257
    • 87974-54-7
    • 6-[(Hydroxyamino)(phenyl)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
    • Inchi: 1S/C13H10N2O4/c16-12-7-6-10(15(18)19)8-11(12)13(14-17)9-4-2-1-3-5-9/h1-8,16-17H/b14-13+
    • InChI Key: XYOMZQYLYXHQJT-BUHFOSPRSA-N
    • SMILES: OC1=CC=C(C=C1/C(/C1C=CC=CC=1)=N/O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 258.06405680g/mol
  • Monoisotopic Mass: 258.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 98.6Ų
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